5-methyl-N-(2-(4-(thiophene-3-carbonyl)piperazin-1-yl)ethyl)isoxazole-3-carboxamide hydrochloride

• IUPAC Name: 5-methyl-N-[2-[4-(thiophene-3-carbonyl)piperazin-1-yl]ethyl]-1,2-oxazole-3-carboxamide;hydrochloride
• InChI: InChI=1S/C16H20N4O3S.ClH/c1-12-10-14(18-23-12)15(21)17-3-4-19-5-7-20(8-6-19)16(22)13-2-9-24-11-13;/h2,9-11H,3-8H2,1H3,(H,17,21);1H
• InChI Key: IAEQVVWNLMGMLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NCCN2CCN(CC2)C(=O)C3=CSC=C3.Cl
• Molecular Formula: C16H21ClN4O3S
• Molecular Weight: 384.9 g/mol

Description

5-methyl-N-(2-(4-(thiophene-3-carbonyl)piperazin-1-yl)ethyl)isoxazole-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C16H21ClN4O3S and its molecular weight is 384.88. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Novel compounds derived from various chemical reactions have been synthesized and evaluated for their potential as anti-inflammatory, analgesic, antimicrobial, and anticancer agents. For instance, the synthesis of new heterocyclic compounds showing significant COX-2 inhibition, analgesic, and anti-inflammatory activities has been reported (Abu‐Hashem et al., 2020).

Antimicrobial and Antitubercular Activities

• Piperazine derivatives have been explored for their antimicrobial and antiviral activities. The synthesis of compounds with piperazine components has shown promising antimicrobial activity against various pathogens (Reddy et al., 2013). Additionally, compounds incorporating piperazine and thiosemicarbazone showed potent activity against Mycobacterium tuberculosis, indicating potential applications in antitubercular therapy (Jallapally et al., 2014).

Anticancer and Antiangiogenic Effects

• The development of novel thioxothiazolidin-4-one derivatives has demonstrated significant in vivo anticancer and antiangiogenic effects against transplantable mouse tumor models. These findings suggest potential therapeutic applications in cancer treatment (Chandrappa et al., 2010).

Novel Chemical Syntheses

• The research also encompasses the synthesis of novel chemical structures aimed at improving antimicrobial efficacy and exploring new therapeutic avenues. For example, the synthesis of benzofuran and benzo[d]isothiazole derivatives exhibited inhibitory activity against Mycobacterium tuberculosis DNA gyrase, highlighting potential applications in tuberculosis treatment (Reddy et al., 2014).

Mechanism of Action

Target of Action

It’s known that thiophene-based analogs have been studied as potential biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .

Mode of Action

Thiophene derivatives are known to exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Biochemical Pathways

It’s known that thiophene derivatives can interact with various biochemical pathways due to their broad-spectrum biological activities .

Result of Action

Given the broad-spectrum biological activities of thiophene derivatives , it can be inferred that this compound may have diverse molecular and cellular effects.